4-Methoxy-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• IUPAC Name: 4-methoxy-6-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H7NO4/c1-12-5-2-6(9)8-3-4(5)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key: DXIKTCXFMVJJCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)NC=C1C(=O)O
• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol

Description

“4-Methoxy-6-oxo-1,6-dihydropyridine-3-carboxylic acid” is a compound that belongs to the class of organic compounds known as benzanilides. It is a carboxylic acid derivative and can be used as an intermediate in organic synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code: 1S/C7H7NO4/c1-12-5-2-6 (9)8-3-4 (5)7 (10)11/h2-3H,1H3, (H,8,9) (H,10,11). This indicates that the compound has a molecular weight of 169.14.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The IUPAC name for this compound is 6-hydroxy-4-methoxynicotinic acid.

Scientific Research Applications

Synthesis and Structural Characterization

The derivative of 4-Methoxy-6-oxo-1,6-dihydropyridine-3-carboxylic acid demonstrates its utility in synthetic organic chemistry, particularly in the formation of heterocyclic compounds through palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions. Such processes yield a variety of dihydropyridinone and tetrahydropyridinedione derivatives under specific conditions, showcasing the compound's versatility in synthesizing structurally diverse molecules (Bacchi et al., 2005). Additionally, structural elucidation of these derivatives has been facilitated by X-ray diffraction analysis, reinforcing the compound's significance in the development of new chemical entities with potential applications in various fields.

Fluorescence and Optical Properties

The compound and its derivatives exhibit notable fluorescence and optical properties, making them attractive for applications in material science and as potential fluorescent markers. For instance, derivatives of benzo[c]coumarin carboxylic acids related to this compound have been synthesized, characterized, and shown to possess excellent fluorescence in both ethanol solution and the solid state due to their extended conjugated systems and hydrogen-bonding capabilities (Shi et al., 2017). These findings underscore the potential of such compounds in the development of novel fluorescent materials for sensing and imaging applications.

Medicinal Chemistry Applications

Research has also extended into the medicinal chemistry field, where the structural motif of this compound is a key component in the synthesis of compounds with potential therapeutic applications. The exploration of novel heterocyclic compounds, utilizing this core structure, has led to the identification of molecules with promising biological activities, indicating the compound's value in the discovery and development of new drugs (Ding & Zhong, 2022).

Mechanism of Action

The mechanism of action of “4-Methoxy-6-oxo-1,6-dihydropyridine-3-carboxylic acid” is not specified in the search results. As an organic compound, its mechanism of action would depend on its specific use, such as its role as an intermediate in organic synthesis.

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.